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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768341 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

L-368,899 hydrochloride is a potent, selective, and orally bioavailable non-peptide antagonist

of the oxytocin receptor (OTR).[1][2] Initially developed for the potential management of

preterm labor, its ability to cross the blood-brain barrier has made it an invaluable tool in

behavioral pharmacology for investigating the central roles of oxytocin.[1][3] This document

provides detailed application notes and protocols for the use of L-368,899 in studying the

effects of oxytocin signaling on behavior, particularly social behaviors.

Mechanism of Action
L-368,899 acts as a competitive antagonist at the oxytocin receptor.[1] It binds with high affinity

to the OTR, preventing the endogenous ligand, oxytocin, from binding and activating

downstream signaling pathways. The OTR is a G-protein coupled receptor (GPCR) primarily

coupled to the Gq/11 family of G-proteins.[1][4] Activation of this pathway leads to the

activation of phospholipase C (PLC), which in turn generates inositol triphosphate (IP3) and

diacylglycerol (DAG), ultimately leading to an increase in intracellular calcium and various

physiological and behavioral responses. By blocking this initial binding step, L-368,899

effectively inhibits oxytocin-mediated signaling.
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Caption: Oxytocin signaling pathway and inhibition by L-368,899.

Data Presentation
Binding Affinity and Potency of L-368,899

Species/Tissue Parameter Value (nM) Reference

Rat Uterus IC₅₀ 8.9 [2]

Human Uterus IC₅₀ 26 [2]

Coyote Brain (OXTR) Kᵢ 12.38 [5][6]

Coyote Brain

(AVPR1a)
Kᵢ 511.6 [5]

Human (V1a

Receptor)
IC₅₀ 370 [7]

Human (V2 Receptor) IC₅₀ 570 [7]

IC₅₀: Half maximal inhibitory concentration. Kᵢ: Inhibitor constant.

In Vivo Efficacy of L-368,899 in Rats

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10768341?utm_src=pdf-body-img
https://www.medchemexpress.com/l-368-899.html
https://www.medchemexpress.com/l-368-899.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10938559/
https://www.researchgate.net/publication/379329790_Binding_Affinity_Selectivity_and_Pharmacokinetics_of_the_Oxytocin_Receptor_Antagonist_L-368899_in_the_Coyote_Canis_latrans
https://pmc.ncbi.nlm.nih.gov/articles/PMC10938559/
https://www.tocris.com/products/l-368-899-hydrochloride_2641
https://www.tocris.com/products/l-368-899-hydrochloride_2641
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Administration
Route

Parameter Value (mg/kg) Effect Reference

Intravenous (i.v.) AD₅₀ 0.35

Antagonism of

OT-stimulated

uterine

contractions

[2]

Intraduodenal

(i.d.)
AD₅₀ 7

Inhibition of the

contractile

effects of OT

[2]

AD₅₀: The dose required to reduce the response to oxytocin by 50%.

Experimental Protocols
Protocol 1: Social Preference/Avoidance Test in Rodents
This protocol is designed to assess the role of oxytocin in social motivation by administering L-

368,899.

1. Materials:

L-368,899 hydrochloride (e.g., Tocris, Cat. No. 2641)

Vehicle (e.g., sterile saline or a solution of 5% DMSO in 95% saline)[8]

Standard three-chamber social approach apparatus

Novel conspecific (stranger) animal, enclosed in a wire cage

Test subjects (mice or rats)

2. Procedure:

Habituation: Acclimate the test subjects to the testing room for at least 60 minutes before the

experiment.

Drug Administration:
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Prepare a stock solution of L-368,899 hydrochloride in the chosen vehicle.

Administer L-368,899 (doses typically range from 1-10 mg/kg) or vehicle via

intraperitoneal (i.p.) injection.[9][10]

Allow for a 30-minute pre-treatment period before starting the behavioral test.[8][10]

Behavioral Testing (Three-Chamber Assay):

Place the test subject in the center chamber of the apparatus and allow it to explore all

three chambers for a 10-minute habituation period.

Place a novel, unfamiliar conspecific in a wire cage in one of the side chambers. Place an

empty wire cage in the opposite chamber.

Place the test subject back in the center chamber and allow it to explore all three

chambers for a 10-minute test period.

Record the time spent in each chamber and the time spent interacting with the wire cage

containing the novel animal versus the empty cage.

Data Analysis:

Calculate a social preference index as (Time with novel animal - Time with empty cage) /

(Total time).

Compare the preference indices between the L-368,899-treated group and the vehicle-

treated group using appropriate statistical tests (e.g., t-test or ANOVA).

Protocol 2: Investigation of Social Rank in Mice (Tube
Test)
This protocol, adapted from descriptions of the tube test, assesses the effect of L-368,899 on

social dominance.[9]

1. Materials:

L-368,899 hydrochloride
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Vehicle

Clear acrylic tube, slightly larger in diameter than the mice, with a length of approximately 30

cm.

Home cages for group-housed male mice.

2. Procedure:

Establishment of Social Hierarchy:

House male mice in groups of four for at least a week to allow for the natural

establishment of a social hierarchy.

Conduct baseline tube tests for three consecutive days to confirm a stable hierarchy. In

each trial, two mice are released from opposite ends of the tube. The "winner" is the

mouse that forces the other to retreat.

Drug Administration:

On the test day, administer L-368,899 (e.g., 10 mg/kg, i.p.) to the first- or second-ranked

mouse in the hierarchy.[9] Administer vehicle to control animals.

Wait for a 30-minute pre-treatment period.

Behavioral Testing:

Conduct the tube test by pairing the treated mouse with other mice from its home cage.

Record the winner and loser of each bout.

Data Analysis:

Analyze whether the administration of L-368,899 alters the social rank of the treated

mouse. This can be quantified by changes in the win/loss ratio against other cage mates.
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Caption: General workflow for a behavioral pharmacology experiment.
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Concluding Remarks
L-368,899 hydrochloride is a critical pharmacological tool for elucidating the role of the

oxytocin system in behavior.[1] Its ability to antagonize central oxytocin receptors following

peripheral administration allows for a wide range of in vivo studies.[5][11] The protocols and

data presented here provide a foundation for designing and conducting experiments to

investigate the multifaceted roles of oxytocin in social cognition and other behavioral

processes. Researchers should note that while L-368,899 is highly selective for the oxytocin

receptor over vasopressin receptors, careful consideration of dosage and potential off-target

effects is always warranted.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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